Cas no 75853-44-0 (2-Acridinol,9-amino-6-chloro-, dihydrogen phosphate (ester) (9CI))

2-Acridinol,9-amino-6-chloro-, dihydrogen phosphate (ester) (9CI) structure
75853-44-0 structure
Product Name:2-Acridinol,9-amino-6-chloro-, dihydrogen phosphate (ester) (9CI)
CAS No:75853-44-0
MF:C13H10ClN2O4P
MW:324.656262874603
CID:563338
PubChem ID:189844
Update Time:2025-04-19

2-Acridinol,9-amino-6-chloro-, dihydrogen phosphate (ester) (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Acridinol,9-amino-6-chloro-, dihydrogen phosphate (ester) (9CI)
    • (9-amino-6-chloroacridin-2-yl) dihydrogen phosphate
    • 9-amino-6-chloroacridine-2-phosphate
    • DTXSID80226761
    • SCHEMBL3362000
    • 75853-44-0
    • Inchi: 1S/C13H10ClN2O4P/c14-7-1-3-9-12(5-7)16-11-4-2-8(20-21(17,18)19)6-10(11)13(9)15/h1-6H,(H2,15,16)(H2,17,18,19)
    • InChI Key: OWFHEUBYDGJHQL-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)N=C1C=CC(=CC1=C2N)OP(=O)(O)O

Computed Properties

  • Exact Mass: 324.007
  • Monoisotopic Mass: 324.007
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 434
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 106Ų

Experimental Properties

  • Density: 1.692
  • Boiling Point: 639.5°C at 760 mmHg
  • Flash Point: 340.6°C
  • Refractive Index: 1.789
  • PSA: 116.21000
  • LogP: 3.02520
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